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Compound Focus: IRX4310

Cat. No.: S1802739

IRX4310 Profile

The table below summarizes the core information available for IRX4310.

Attribute

Description

IUPAC Name

Molecular Formula

CAS Registry
Number

Mechanism of Action

Developers

Key Therapeutic
Area

Development Stage

4-[2-[4-(4-ethylphenyl)-2,2-dimethyl-2H-1-benzothiopyran-6-yllethynyl]benzoic
acid [1]

C2sH240:2S [1]

229961-45-9 [1]

Potent pan-Retinoic Acid Receptor (RAR) antagonist [1]

Allergan Ltd. and lo Therapeutics, Inc. [1]

Oncology (Prevention of chemotherapy-induced neutropenia) [1]

Previously tested in three Phase Il clinical trials (for dermatologic use) [1]

Comparative Retinoid Agents
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The table below positions IRX4310 among other compounds that target the Retinoic Acid Receptor (RAR)

pathway, based on its mechanism of action.

Compound . . . .
Name Type Mechanism of Action Key Differentiator of IRX4310
IRX4310 Synthetic Pan-RAR antagonist [1]  Orally available; being re-purposed
(AGN194310) Retinoid for chemotherapy-induced
neutropenia [1]
All-trans Natural RAR agonist [1] -
Retinoic Acid Retinoid
13-cis Retinoic Natural RAR agonist [1] -
Acid Retinoid
AGN194310 Synthetic RAR antagonist (specific -
Antagonist to certain subtypes) [1]
BMS493 Synthetic RAR antagonist -
Antagonist (selective for RARQ) [1]

Mechanism of Action and Signaling Pathway

IRX4310 works by blocking retinoic acid receptors (RARs), which are crucial nuclear receptors that regulate

gene expression involved in cell differentiation, proliferation, and immune responses [1]. As a pan-

antagonist, it inhibits all RAR subtypes.

The following diagram illustrates the core signaling pathway and the point of intervention for IRX4310.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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